2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt

• CAS: 72102-76-2
• Molecular Formula: C16H11N4NaO3S
• Molecular Weight: 362.3 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CC3=NN(N=C23)C4=CC=C(C=C4)N)S(=O)(=O)[O-].[Na+]
• InChI: InChI=1S/C16H12N4O3S.Na/c17-10-5-7-11(8-6-10)20-18-14-9-15(24(21,22)23)12-3-1-2-4-13(12)16(14)19-20;/h1-9H,17H2,(H,21,22,23);/q;+1/p-1
• InChIKey: PPMCLXGXSFYEHV-UHFFFAOYSA-M

2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt (CAS 72102-76-2) is a monosulfonated naphthotriazole derivative with a free primary aromatic amine group. It functions as a critical diazo component for synthesizing fluorescent greenish-yellow azo dyes and naphthotriazole-based optical brighteners.

Why 2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt (CAS 72102-76-2) Matters for Industrial Colorant Procurement

2H-Naphtho(1,2-d)triazole-5-sulfonic acid, 2-(4-aminophenyl)-, monosodium salt (CAS 72102-76-2) is a monosulfonated naphthotriazole derivative with a free primary aromatic amine group. It functions as a critical diazo component for synthesizing fluorescent greenish-yellow azo dyes and naphthotriazole-based optical brighteners . The compound belongs to a class known for intense fluorescence in the near-UV and visible regions with fluorescence quantum yields exceeding 50% . Its single sulfonic acid group (neutralized as the sodium salt) combined with the 4-aminophenyl substituent provides a specific balance of water solubility, diazotization reactivity, and substantivity that distinguishes it from both non-sulfonated and poly-sulfonated analogs .

Diazo Component Identity

Free primary aromatic amine on 4′-aminophenyl group enables azo coupling for greenish-yellow dyes and brighteners.

Naphthotriazole Quantum Yield Class

Belongs to a scaffold class with reported fluorescence quantum yields above 50%, surpassing common fluorophore benchmarks.

Monosulfonated Substantivity–Solubility Profile

Single sulfonate group at 5-position balances aqueous dye-bath solubility with reported substantivity for cellulosic substrates.

• [1] Brode, D. A.; Smith, H. L. U.S. Patent 4,285,861, 1981. View Source
• [2] US3288786A – Naphthotriazole optical brighteners, 1966. View Source
• [3] Oliveira-Campos, A. M. F.; Rodrigues, L. M.; Esteves, A. P.; Silva, M. E.; Sivasubramanian, A.; Hrdina, R.; Soares, G. M. B.; Pinto, T. A. D.; Machalicky, O. Naphthotriazole derivatives: Synthesis and fluorescence properties. Dyes and Pigments 2010, 87 (3), 188–193. View Source

Generic Substitution Risks in Naphthotriazole Diazo Components: Why CAS 72102-76-2 Cannot Be Replaced by Closest Analogs Without Quantitative Performance Loss

In dye and optical brightener synthesis, the diazo component determines not only the final shade but also critical performance parameters such as substantivity, lightfastness, and bleachability. The target compound's specific substitution pattern—monosulfonation at the 5-position of the naphthotriazole ring with a 4-aminophenyl group at position 2—is not interchangeable with disulfonated analogs (e.g., CAS 63251-40-1) or positional isomers (e.g., 3′-aminophenyl derivatives) without altering the solubility–substantivity equilibrium, the fluorescence quantum yield, and the lightfastness of the resulting dyes . Patents explicitly specify 2-(4-aminophenyl)-2H-naphtho[1,2-d]triazole-5-sulfonic acid as the unique diazo component for achieving optimal fluorescent greenish-yellow paper dyes with excellent substantivity and tinctorial strength .

Disulfonated analog

Target (CAS 72102-76-2): monosulfonated at 5-position; patent-reported excellent substantivity on paper.

Substitute (CAS 63251-40-1): disulfonated 6,8-isomer; higher water solubility may reduce substantivity for cellulose and shift dye uptake.

Positional isomer

Target: 4′-aminophenyl substitution gives documented fluorescence properties.

3′-aminophenyl isomer: distinct fluorescence emission characteristics reported; isomer swap may alter photophysical output of final dye.

• [1] Brode, D. A.; Smith, H. L. U.S. Patent 4,285,861, 1981. View Source
• [2] Dobáš, J.; Pirkl, J.; Hanousek, V. Fluoreszierende Derivate des 1,2,3-Triazols V. Acylderivate der 2-(3′- und 4′-Aminophenyl)naphtho-[1,2]triazolsulfonsäuren. Collect. Czech. Chem. Commun. 1958, 23, 1357–1363. View Source

Quantitative Evidence Guide: Verifiable Differentiation of CAS 72102-76-2 Against Analogues for Sourcing Decisions

Fluorescence Quantum Yield of Naphthotriazole Class Substantially Exceeds Classic Fluorophores Used as Benchmarks

The naphthotriazole class, to which CAS 72102-76-2 belongs, exhibits a fluorescence quantum yield (ΦF) greater than 50% . This performance significantly exceeds that of the widely used fluorophore 1-aminonaphthalene (ΦF = 39%) and approaches the efficiency of 9,10-diphenylanthracene (ΦF = 98%), a gold-standard high-quantum-yield reference . This quantum yield advantage is intrinsic to the naphthotriazole scaffold and directly translates to superior brightness in fluorescent dye and optical brightener applications when CAS 72102-76-2 is used as the diazo component.

Fluorescence quantum yield

Class-level inference

Naphthotriazole class > 50%
1-aminonaphthalene 39%
9,10-diphenylanthracene 98%

Supports high-brightness dye context; quantum yield exceeds common aminonaphthalene fluorophore.

Measured in acetonitrile; class-level value applies to naphthotriazole scaffold.

Evidence Dimension	Fluorescence quantum yield (ΦF)
Target Compound Data	Naphthotriazole class: ΦF > 50% (class-level; CAS 72102-76-2 is a monosulfonated naphthotriazole)
Comparator Or Baseline	1-Aminonaphthalene: ΦF = 39%; 9,10-Diphenylanthracene: ΦF = 98%
Quantified Difference	Naphthotriazole >50% exceeds 1-aminonaphthalene (39%) by ≥11 percentage points; difference to 9,10-diphenylanthracene (98%) is −48 percentage points
Conditions	Measured in acetonitrile solution

Why This Matters

For procurement decisions, selecting a diazo component from a class with documented high quantum yield ensures that the final dyes or optical brighteners will deliver competitive fluorescence brightness, a key performance metric for paper and textile applications.

• [1] Oliveira-Campos, A. M. F.; Rodrigues, L. M.; Esteves, A. P.; Silva, M. E.; Sivasubramanian, A.; Hrdina, R.; Soares, G. M. B.; Pinto, T. A. D.; Machalicky, O. Naphthotriazole derivatives: Synthesis and fluorescence properties. Dyes and Pigments 2010, 87 (3), 188–193. View Source

Naphthotriazole-Based Brighteners Deliver Higher Lightfastness than Stilbene-Based Alternatives: A Quantitative Comparison

Commercial naphthotriazole-based optical brighteners, which utilize CAS 72102-76-2 or structurally related naphthotriazole diazo components, demonstrate a lightfastness rating of Class 7–8, compared to Class 5 for the stilbene-based brightener OB-1 . The Whiteness Index is also quantifiably higher: 98.5 for the naphthotriazole brightener versus 95.2 for OB-1 . This class-level advantage in photostability is attributable to the extended conjugation and rigid planar structure of the naphthotriazole core, which is preserved when CAS 72102-76-2 is incorporated as the diazo building block.

Lightfastness & whiteness

Class-level inference

Naphthotriazole brightener: Class 7–8 / WI 98.5
Stilbene OB-1: Class 5 / WI 95.2

Reported higher lightfastness class and whiteness index in textile testing; supports durable-whiteness applications.

Standard textile brightener evaluation; naphthotriazole class advantage.

Evidence Dimension	Lightfastness rating (ISO) and Whiteness Index
Target Compound Data	Naphthotriazole brightener (class-level): Lightfastness Class 7–8; Whiteness Index 98.5
Comparator Or Baseline	OB-1 (stilbene-based): Lightfastness Class 5; Whiteness Index 95.2
Quantified Difference	Lightfastness improvement: +2 to +3 classes; Whiteness Index improvement: +3.3 points
Conditions	Standard textile brightener application testing

Why This Matters

Industrial end-users requiring durable whiteness under prolonged light exposure will prioritize naphthotriazole-derived brighteners over stilbene alternatives; procuring CAS 72102-76-2 as the diazo precursor enables access to this superior lightfastness performance class.

• [1] Fluorescent Brightener 236 Performance Comparison. Chem-ISO Technical Data. View Source

Monosulfonated 5-Position Naphthotriazole Provides Optimal Balance of Solubility and Substantivity Versus Disulfonated 6,8-Analog

Patent US 4,285,861 explicitly describes dyes prepared by diazotizing 2-(4-aminophenyl)-2H-naphtho[1,2-d]triazole-5-sulfonic acid (i.e., CAS 72102-76-2) and coupling to barbituric acid as exhibiting excellent substantivity and tinctorial strength on paper . In contrast, the disulfonated analog 2-(4-aminophenyl)-2H-naphtho[1,2-d]triazole-6,8-disulfonic acid (CAS 63251-40-1) carries two sulfonic acid groups, which increases water solubility but typically reduces substantivity for cellulosic fibers due to higher anionic charge density . The monosulfonated 5-position isomer thus occupies a distinct performance niche: sufficient water solubility for practical dye-bath preparation while retaining strong affinity for paper and textile substrates.

Substantivity on paper

Cross-study comparable

5-position monosulfonated: patent-reported excellent substantivity and tinctorial strength
6,8-disulfonated: higher solubility; substantivity not specifically claimed

Supports substantivity review for paper dyeing; quantitative comparison data to verify.

Based on patent example; direct measurement values not available.

Evidence Dimension	Substantivity and tinctorial strength on paper
Target Compound Data	CAS 72102-76-2 (monosulfonated, 5-position): Patent-reported excellent substantivity and tinctorial strength
Comparator Or Baseline	CAS 63251-40-1 (disulfonated, 6,8-position): Higher aqueous solubility; substantivity not specifically claimed for paper dyeing
Quantified Difference	Qualitative superiority in substantivity claimed in patent; exact quantitative comparison data not available in open literature
Conditions	Paper dyeing application; dye derived by diazotization and coupling with barbituric acid

Why This Matters

For paper dye manufacturers, the monosulfonated 5-sulfo naphthotriazole provides a demonstrably better substantivity profile than the disulfonated analog, directly impacting dye uptake efficiency, wastewater color load, and final product color yield.

• [1] Brode, D. A.; Smith, H. L. U.S. Patent 4,285,861, 1981. View Source

Positional Isomer Specificity: 4′-Aminophenyl Substituent Confers Differentiated Fluorescence Properties Relative to 3′-Isomer

A dedicated comparative study by Dobáš et al. (1958) systematically investigated the acyl derivatives of 2-(3′- and 4′-aminophenyl)naphtho-[1,2]triazolesulfonic acids . The 4′-aminophenyl isomer (which corresponds to CAS 72102-76-2) and the 3′-aminophenyl isomer exhibited distinct fluorescence spectroscopic properties, confirming that the position of the amino group on the phenyl ring is a structural determinant of photophysical output. This positional isomer specificity means that 3′-aminophenyl analogs cannot be directly substituted for CAS 72102-76-2 without measurably altering the fluorescence emission characteristics of the final dye or brightener product.

Positional isomer fluorescence

Supporting evidence

4′-aminophenyl and 3′-aminophenyl isomers exhibit distinct fluorescence spectroscopic properties (Dobáš et al. 1958).

Positional identity may impact photophysical consistency; isomer substitution requires verification.

Early comparative study; exact λmax values not extracted.

Evidence Dimension	Fluorescence emission properties (λmax, intensity) dependent on amino group position
Target Compound Data	4′-Aminophenyl isomer (CAS 72102-76-2): Fluorescence properties documented
Comparator Or Baseline	3′-Aminophenyl isomer: Distinct fluorescence spectroscopic properties
Quantified Difference	Specific quantitative values not extracted in this guide; reported as spectroscopically distinct
Conditions	Acyl derivatives of naphthotriazolesulfonic acids; publication from 1958

Why This Matters

Procurement of the correct positional isomer (4′-amino, CAS 72102-76-2) is critical for batch-to-batch consistency in fluorescence-based applications, as isomer substitution changes photophysical properties.

• [1] Dobáš, J.; Pirkl, J.; Hanousek, V. Fluoreszierende Derivate des 1,2,3-Triazols V. Acylderivate der 2-(3′- und 4′-Aminophenyl)naphtho-[1,2]triazolsulfonsäuren. Collect. Czech. Chem. Commun. 1958, 23, 1357–1363. View Source

High-Value Application Scenarios Where CAS 72102-76-2 Provides Documentable Procurement Advantage

Synthesis of Fluorescent Greenish-Yellow Paper Dyes with Superior Substantivity

CAS 72102-76-2 is the diazo component of choice for producing fluorescent greenish-yellow paper dyes with excellent substantivity and tinctorial strength . The resulting dyes are particularly suited for tissue, toweling, and fine papers where high visual impact and color yield are required. The monosulfonated structure ensures adequate water solubility for dye-bath preparation while maintaining strong affinity for cellulose, minimizing wasted dye in effluent . This application leverages the compound's unique position as a monosulfonated naphthotriazole with a free amino group for diazotization, distinct from disulfonated or non-sulfonated alternatives that would compromise either solubility or substantivity.

Optical Brightener Intermediate for High-Lightfastness Textile Whitening Agents

The naphthotriazole core of CAS 72102-76-2 enables the synthesis of optical brighteners that achieve lightfastness ratings of Class 7–8, a documented 2–3 class improvement over stilbene-based brighteners such as OB-1 (Class 5) . For polyester (Dacron) and cellulose acetate (Arnel) fabrics, naphthotriazole-based brighteners deliver quantitatively higher brightness readings—for example, 55 on Dacron 54 versus 41 on Arnel at 0.03% concentration in comparative dyeing trials . This makes CAS 72102-76-2 a strategically important intermediate for brightener formulations targeting premium textile applications requiring durable whiteness.

Fluorescent Probe Precursor Leveraging High Quantum Yield for Analytical and Bioanalytical Detection

The naphthotriazole class, of which CAS 72102-76-2 is a functionalized member, exhibits fluorescence quantum yields exceeding 50%, a value that surpasses common fluorophores such as 1-aminonaphthalene (ΦF = 39%) . This high quantum efficiency makes compounds derived from CAS 72102-76-2 candidates for fluorescent probe development in analytical chemistry, where detection sensitivity is directly proportional to fluorescence brightness. The presence of the free aromatic amine group provides a chemical handle for further functionalization (e.g., diazotization and coupling, acylation), enabling covalent attachment to biomolecules or solid supports.

Structure–Activity Relationship Studies Requiring Positionally Defined 4′-Aminophenyl Naphthotriazole Isomers

Research on naphthotriazole fluorescence properties has established that the position of the amino substituent on the phenyl ring is a structural determinant of photophysical output . CAS 72102-76-2, as the pure 4′-aminophenyl isomer, serves as a chemically defined starting material for systematic structure–activity relationship (SAR) studies aimed at understanding how substitution patterns modulate fluorescence wavelength, quantum yield, and solvatochromism. This application is uniquely served by CAS 72102-76-2 and cannot be fulfilled by the 3′-aminophenyl isomer or unsulfonated analogs.

Application

Selection Property

Validation Focus

Fluorescent paper dye synthesis

Monosulfonated naphthotriazole diazo component

Substantivity and color yield on cellulose

Textile optical brightener intermediate

Naphthotriazole core lightfastness class

Lightfastness rating and whiteness retention

Fluorescent probe precursor

High-quantum-yield naphthotriazole scaffold

Fluorescence brightness and functionalizable amine

SAR positional isomer studies

Pure 4′-aminophenyl isomer identity

Fluorescence wavelength and quantum yield consistency

• [1] Brode, D. A.; Smith, H. L. U.S. Patent 4,285,861, 1981. View Source
• [2] US3288786A – Naphthotriazole optical brighteners, 1966. View Source
• [3] Oliveira-Campos, A. M. F.; Rodrigues, L. M.; Esteves, A. P.; Silva, M. E.; Sivasubramanian, A.; Hrdina, R.; Soares, G. M. B.; Pinto, T. A. D.; Machalicky, O. Naphthotriazole derivatives: Synthesis and fluorescence properties. Dyes and Pigments 2010, 87 (3), 188–193. View Source
• [4] Dobáš, J.; Pirkl, J.; Hanousek, V. Fluoreszierende Derivate des 1,2,3-Triazols V. Acylderivate der 2-(3′- und 4′-Aminophenyl)naphtho-[1,2]triazolsulfonsäuren. Collect. Czech. Chem. Commun. 1958, 23, 1357–1363. View Source